3,4-Dichloroaniline
3,4-Dichloroaniline
3,4-Dichloroaniline (3,4-DCA) is an aromatic amine and is a model environmental contaminant. It is an important precursor for the synthesis and degradation product of several herbicides. It is a metabolite of commonly applied herbicide, 3,4-dichloropropionanilide or propanil. Biodegradation kinetics of 3,4-DCA has been reported. Mechanism of degradation of aqueous 3,4-DCA in a novel dielectric barrier discharge plasma reactor has been studied. 1,2-dichlorobenzene, 2-chloro-1,4-benzoquinone, 3,4-dichlorophenyl isocyanate, 2-chlorohydroquinone, 3,4-dichloronitrobenzene and 3,4-dichlorophenol were identified as degradation intermediates by GC-MS analysis.
3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C.
3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene.
3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C.
3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene.
Brand Name:
Vulcanchem
CAS No.:
95-76-1
VCID:
VC21085023
InChI:
InChI=1S/C6H5Cl2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
SMILES:
C1=CC(=C(C=C1N)Cl)Cl
Molecular Formula:
C6H5Cl2N
Molecular Weight:
162.01 g/mol
3,4-Dichloroaniline
CAS No.: 95-76-1
Cat. No.: VC21085023
Molecular Formula: C6H5Cl2N
Molecular Weight: 162.01 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-Dichloroaniline (3,4-DCA) is an aromatic amine and is a model environmental contaminant. It is an important precursor for the synthesis and degradation product of several herbicides. It is a metabolite of commonly applied herbicide, 3,4-dichloropropionanilide or propanil. Biodegradation kinetics of 3,4-DCA has been reported. Mechanism of degradation of aqueous 3,4-DCA in a novel dielectric barrier discharge plasma reactor has been studied. 1,2-dichlorobenzene, 2-chloro-1,4-benzoquinone, 3,4-dichlorophenyl isocyanate, 2-chlorohydroquinone, 3,4-dichloronitrobenzene and 3,4-dichlorophenol were identified as degradation intermediates by GC-MS analysis. 3,4-dichloroaniline appears as light tan to dark gray crystals or brown solid. Melting point 71-72°C. 3,4-dichloroaniline is a dichloroaniline having the two chloro-substituents at the 3- and 4-positions. It has a role as an epitope and a xenobiotic. It derives from a 1,2-dichlorobenzene. |
|---|---|
| CAS No. | 95-76-1 |
| Molecular Formula | C6H5Cl2N |
| Molecular Weight | 162.01 g/mol |
| IUPAC Name | 3,4-dichloroaniline |
| Standard InChI | InChI=1S/C6H5Cl2N/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2 |
| Standard InChI Key | SDYWXFYBZPNOFX-UHFFFAOYSA-N |
| Impurities | /The Velsicol Chemical Corporation/ reported that both 3,3',4,4'-tetrachloroazobenzene and 3,3',4,4'-tetrachloroazoxybenzene are impurities in 3,4-dichloroaniline, and pesticide products that are formulated from 3,4-dichloroaniline (diuron, liuron, and propanil). |
| SMILES | C1=CC(=C(C=C1N)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C=C1N)Cl)Cl |
| Boiling Point | 522 °F at 760 mm Hg (NTP, 1992) 272.0 °C 272 °C |
| Colorform | NEEDLES FROM PETROLEUM ETHER LIGHT BROWN CRYSTALS /DICHLOROANILINES/ |
| Flash Point | 331 °F (NTP, 1992) 331 °F (166 °C) OPEN CUP 166 °C o.c. |
| Melting Point | 162 °F (NTP, 1992) 72.0 °C 71-72 °C 72 °C |
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